Cas no 2098039-25-7 (Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate)

• Product Name: Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate
• CAS No: 2098039-25-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5725217
• PubChem ID: 122239469
• Update Time: 2025-05-26

Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• starbld0023903
• methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate
• F1967-9018
• Methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)propanoate
• methyl 2-(3-cyclopropyl-6-oxopyridazin-1-yl)propanoate
• AKOS040812492
• 2098039-25-7
• 1(6H)-Pyridazineacetic acid, 3-cyclopropyl-α-methyl-6-oxo-, methyl ester
• Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate

• Inchi： 1S/C11H14N2O3/c1-7(11(15)16-2)13-10(14)6-5-9(12-13)8-3-4-8/h5-8H,3-4H2,1-2H3
• InChI Key： QLOPYLWLUXSBBE-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1C(C(=O)OC)C

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 333.5±44.0 °C(Predicted)
• pka: -1.43±0.70(Predicted)

Additional information on Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate

Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate: A Comprehensive Overview

The compound Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate (CAS No: 2098039-25-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridazine derivatives, which have been extensively studied due to their unique chemical properties and biological activities. Recent advancements in synthetic chemistry and materials science have further highlighted the importance of this compound in drug discovery and advanced material development.

Methyl 2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanoate is characterized by its complex molecular structure, which includes a pyridazine ring fused with a cyclopropane group and a methyl ester substituent. The presence of the cyclopropyl group introduces significant strain into the molecule, which can influence its reactivity and stability. This structural feature makes it an intriguing subject for studying non-covalent interactions and conformational flexibility in organic compounds.

Recent studies have demonstrated that Methyl 2-(3-cyclopropyl-6 oxo 1,6 dihydropyridazin 1 yl)propanoate exhibits remarkable biological activity, particularly in the context of enzyme inhibition and receptor binding assays. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders. The ability of this compound to modulate key cellular pathways makes it a promising candidate for further preclinical studies.

In addition to its biological applications, Methyl 2-(3-cyclopropyl 6 oxo 1,6 dihydropyridazin 1 yl)propanoate has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded the scope of its applications, particularly in the development of advanced sensors and energy storage devices.

The synthesis of Methyl 2-(3 cyclopropyl 6 oxo 1,6 dihydropyridazin 1 yl)propanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and selectivity, making it feasible for large-scale production. The use of environmentally friendly solvents and catalysts has also been explored to align with sustainable chemistry practices.

From an analytical perspective, Methyl 2-(3 cyclopropyl 6 oxo 1,6 dihydropyridazin 1 yl)propanoate has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular geometry, electronic structure, and crystalline properties.

As research on Methyl 2-(3 cyclopropyl 6 oxo 1,6 dihydropyridazin 1 yl)propanoate continues to advance, its potential applications are expected to expand further into emerging fields such as green chemistry and biotechnology. Its unique combination of structural features and functional properties positions it as a key molecule in the development of next-generation materials and therapeutic agents.

In conclusion, Methyl 2-(3-cyclopropyl -6 oxo -1 ,6 dihydropyridazin -1 -yl ) propanoate (CAS No: 2098039 -25 -7) represents a significant advancement in modern organic chemistry. With its diverse applications across multiple disciplines and ongoing research into its properties, this compound is poised to play a pivotal role in shaping future innovations in science and industry.